Cas no 109925-36-2 (1-(1,3-dimethyl-5-phenoxypyrazol-4-yl)ethanone)
109925-36-2 structure
Product Name:1-(1,3-dimethyl-5-phenoxypyrazol-4-yl)ethanone
CAS No:109925-36-2
MF:C13H14N2O2
MW:230.262463092804
CID:1189350
PubChem ID:20035436
Update Time:2025-04-20
1-(1,3-dimethyl-5-phenoxypyrazol-4-yl)ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-(1,3-dimethyl-5-phenoxypyrazol-4-yl)ethanone
- SCHEMBL9674754
- 1-(1,3-Dimethyl-5-phenoxy-1H-pyrazol-4-yl)ethan-1-one
- 109925-36-2
- DTXSID80601857
- 1-(1,3-Dimethyl-5-phenoxy-1H-pyrazol-4-yl)ethanone
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- Inchi: 1S/C13H14N2O2/c1-9-12(10(2)16)13(15(3)14-9)17-11-7-5-4-6-8-11/h4-8H,1-3H3
- InChI Key: HOOUYUKEXUNZRK-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1=C(C(C)=O)C(C)=NN1C
Computed Properties
- Exact Mass: 230.105527694g/mol
- Monoisotopic Mass: 230.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 44.1Ų
1-(1,3-dimethyl-5-phenoxypyrazol-4-yl)ethanone Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
109925-36-2 (1-(1,3-dimethyl-5-phenoxypyrazol-4-yl)ethanone) Related Products
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